Cas no 7790-62-7 (Potassium Disulfate)

Potassium disulfate (K₂S₂O₇) is a white crystalline inorganic compound with strong oxidizing properties. It is commonly used as a flux in analytical chemistry for the decomposition of refractory materials, such as ores and silicates, due to its ability to form soluble sulfates at high temperatures. The compound decomposes upon heating to release sulfur trioxide (SO₃), enhancing its effectiveness in sample preparation. Potassium disulfate is valued for its high thermal stability, consistent reactivity, and compatibility with a wide range of matrices. It is also employed in certain industrial processes, including metal treatment and glass manufacturing. Its purity and predictable decomposition behavior make it a reliable choice for precise laboratory applications.
Potassium Disulfate structure
Potassium Disulfate structure
Product Name:Potassium Disulfate
CAS No:7790-62-7
MF:K2O7S2
MW:254.322400093079
MDL:MFCD00011404
CID:47912
PubChem ID:24881816
Update Time:2026-05-14

Potassium Disulfate Chemical and Physical Properties

Names and Identifiers

    • Potassium pyrosulfate
    • Disulfuricacid,dipotassiumsalt
    • POTASSIUM HYDROGEN SULFATE
    • POTASSIUM PYROSULPHATE
    • DIPOTASSIUM DISULFATE
    • DI-POTASSIUM DISULPHATE
    • POTASSIUM DISULFATE R. G.
    • dipotassium,sulfonato sulfate
    • “Anhydrous” potassiuM acid sulfate
    • PotassiuM anhydrosulfate
    • Potassium disulfate
    • POTASSIUMPYROSULFATE
    • AVJ6ZST7L6
    • Disulfuric acid dipotassium salt
    • dipotassium sulfonato sulfate
    • Potassium pyrosulfate, 98%, for analysis
    • Dipotassium disulphate
    • Dipotassium pyrosulfate
    • Disulfuric acid, dipotassium salt
    • Potassium sulfate (K2S2O7)
    • Kaliumpyrosulfat
    • Potassium disulfate (K2S2O7)
    • Pyrosulfuric acid, dipotassium salt
    • potassium disulphate
    • Disulfuric
    • Potassium Disulfate
    • MDL： MFCD00011404
    • Inchi： 1S/2K.H2O7S2/c;;1-8(2,3)7-9(4,5)6/h;;(H,1,2,3)(H,4,5,6)/q2*+1;/p-2
    • InChI Key： KAQHZJVQFBJKCK-UHFFFAOYSA-L
    • SMILES： [K+].[K+].S(=O)(=O)([O-])OS(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 253.83600
  • Monoisotopic Mass: 253.835958
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 194
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 140
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 140

Experimental Properties

  • Color/Form: Colorless needle crystal or white crystalline powder
  • Density: 2.28 g/mL at 25 °C(lit.)
  • Melting Point: 325 ºC
  • PH: 0.8 (50g/l, H2O, 20℃)
  • Solubility: H2O: 0.1 M at 20 °C, clear, colorless
  • Water Partition Coefficient: May decompose OSE
  • Stability/Shelf Life: Stable. Incompatible with strong acids, strong bases.
  • PSA: 140.39000
  • LogP: 0.08500
  • Solubility: Soluble in water, insoluble in alcohol and acetone
  • Merck: 14,7664
  • Sensitiveness: Hygroscopic

Potassium Disulfate Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280,P305+P351+P338,P310
  • Hazardous Material transportation number：UN 3260 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S26-S36/37/39-S45
  • Hazardous Material Identification： C
  • Risk Phrases：R34
  • Packing Group：II
  • HazardClass：8
  • PackingGroup：II
  • Hazard Level：8

Potassium Disulfate Customs Data

  • Customs Data：

    China Customs Code:

    3104300000

Potassium Disulfate Pricemore >>

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Potassium Disulfate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:7790-62-7)Potassiumpyrosulfate,CP
Order Number:LE17133;LE1705529
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:15
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:7790-62-7)Potassium pyrosulfate
Order Number:sfd5596
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com

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7790-62-7 (Potassium Disulfate) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:7790-62-7)Potassiumpyrosulfate,CP
LE17133;LE1705529
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:7790-62-7)Potassium pyrosulfate
sfd5596
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email